Cas no 1806371-02-7 (4-Methyl-3-nitro-2,5,6-trifluorobenzoic acid)

• Product Name: 4-Methyl-3-nitro-2,5,6-trifluorobenzoic acid
• CAS No: 1806371-02-7
• MF: C₈H₄F₃NO₄
• MW: 235.116872787476
• CID: 5005211
• Update Time: 2025-06-13

4-Methyl-3-nitro-2,5,6-trifluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-nitro-2,5,6-trifluorobenzoic acid

• Inchi： 1S/C8H4F3NO4/c1-2-4(9)5(10)3(8(13)14)6(11)7(2)12(15)16/h1H3,(H,13,14)
• InChI Key： YLGAEXYBXVPNJJ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C(=C(C(C)=C1[N+](=O)[O-])F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 308
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1

Additional information on 4-Methyl-3-nitro-2,5,6-trifluorobenzoic acid

Recent Advances in the Application of 4-Methyl-3-nitro-2,5,6-trifluorobenzoic Acid (CAS: 1806371-02-7) in Chemical Biology and Pharmaceutical Research

4-Methyl-3-nitro-2,5,6-trifluorobenzoic acid (CAS: 1806371-02-7) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical compounds and bioactive molecules. This fluorinated aromatic carboxylic acid derivative has garnered significant attention due to its unique structural features, which include a trifluoromethyl group and a nitro substituent, making it a versatile building block for drug discovery and chemical biology applications. Recent studies have highlighted its potential in the development of enzyme inhibitors, receptor modulators, and other pharmacologically active agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-methyl-3-nitro-2,5,6-trifluorobenzoic acid as a precursor for the synthesis of potent kinase inhibitors targeting cancer-related signaling pathways. The compound's electron-withdrawing groups were found to enhance the binding affinity of the resulting inhibitors to their target proteins, demonstrating improved efficacy in preclinical models. This research underscores the importance of fluorinated aromatic compounds in modern drug design, particularly in overcoming challenges related to drug resistance and selectivity.

Another significant application of 1806371-02-7 was reported in a recent ACS Chemical Biology publication, where it served as a core structure for developing novel fluorescent probes. The trifluoromethyl and nitro groups in the compound were strategically modified to create environment-sensitive fluorophores capable of monitoring enzymatic activity in live cells. These probes have shown exceptional promise in real-time imaging studies, offering researchers new tools for studying cellular processes with high spatial and temporal resolution.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production and purification of 4-methyl-3-nitro-2,5,6-trifluorobenzoic acid. A 2024 Organic Process Research & Development paper detailed an improved synthetic route that increases yield while reducing environmental impact through greener solvent systems and catalytic methods. These process improvements are particularly important as demand for this specialty chemical grows in both academic and industrial research settings.

The compound's safety profile and physicochemical properties have also been the subject of recent investigations. Computational modeling studies published in Chemical Research in Toxicology have provided new insights into its metabolic pathways and potential toxicity mechanisms, information that is critical for its safe handling and future pharmaceutical applications. These studies suggest that while the compound requires careful handling due to its reactive functional groups, it presents manageable risks when proper safety protocols are followed.

Looking forward, 4-methyl-3-nitro-2,5,6-trifluorobenzoic acid is poised to play an increasingly important role in medicinal chemistry and chemical biology. Its unique combination of electronic properties and synthetic versatility makes it particularly valuable for fragment-based drug discovery and the development of covalent inhibitors. Several pharmaceutical companies have included derivatives of this compound in their screening libraries, recognizing its potential to yield novel therapeutic agents across multiple disease areas, including oncology, infectious diseases, and neurological disorders.